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Compound of Interest

Compound Name: Dicyclohexylamine

Cat. No.: B1670486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety data for

dicyclohexylamine, a secondary amine utilized in various laboratory and industrial

applications, including as a corrosion inhibitor, a rubber vulcanization accelerator, and in

organic synthesis.[1][2] Due to its hazardous properties, a thorough understanding of its safe

handling, storage, and emergency procedures is critical for all personnel.

Hazard Identification and Classification
Dicyclohexylamine is a combustible, colorless to yellow liquid with a characteristic fishy,

amine-like odor.[3][4] It is classified as a corrosive and toxic substance that can cause severe

skin burns, eye damage, and is harmful if swallowed or in contact with skin.[5][6][7]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed.[5][6]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin.[5][6]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.[5][6]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[5]

Hazardous to the Aquatic

Environment, Acute
1

H400: Very toxic to aquatic life.

[5][6]

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects.[5][6]

This table summarizes the GHS classification for dicyclohexylamine.

NFPA 704 Ratings
The National Fire Protection Association (NFPA) 704 diamond provides a quick visual

representation of the hazards associated with a substance.

Hazard Rating Description

Health 3
Can cause serious or

permanent injury.[4][8]

Flammability 1
Must be preheated before

ignition can occur.[4][8][9]

Instability/Reactivity 0
Normally stable, even under

fire conditions.[4][8][9]

Special Hazards - No special hazards indicated.

This table outlines the NFPA 704 ratings for dicyclohexylamine.
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Exposure Limits and Toxicity Data
Occupational Exposure Limits
Currently, there are no established Permissible Exposure Limits (PELs) from the Occupational

Safety and Health Administration (OSHA) or Threshold Limit Values (TLVs) from the American

Conference of Governmental Industrial Hygienists (ACGIH) for dicyclohexylamine.[10]

Despite the absence of official limits, safe work practices should always be implemented to

minimize exposure.[10]

Toxicity Data
The following table summarizes the available toxicity data for dicyclohexylamine.

Test Species Route Value

LD50 Rat Oral 200 - 373 mg/kg[10]

LD50 Rabbit Dermal 200 - 316 mg/kg[5][10]

LC50 Rat Inhalation
> 1.4 mg/L (6 hours)

[5]

This table presents key toxicity data for dicyclohexylamine.

Safe Handling and Storage
Proper handling and storage procedures are essential to prevent exposure and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when working with

dicyclohexylamine.
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Protection Type Specification

Eye/Face Protection Tightly fitting safety goggles or a face shield.[5]

Skin Protection

Chemical-resistant gloves (e.g., neoprene, nitrile

rubber) and protective clothing to prevent skin

contact.[3]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[3] If ventilation is

inadequate, a NIOSH-approved respirator with

an appropriate cartridge for organic vapors

should be used.

This table details the recommended personal protective equipment for handling

dicyclohexylamine.

Storage Requirements
Dicyclohexylamine should be stored in a cool, dry, and well-ventilated area, separated from

incompatible materials.[9]

Parameter Recommendation

Container Tightly closed, original containers.[5][9]

Incompatible Materials

Strong oxidizing agents, strong acids,

isocyanates, halogenated organics, peroxides,

phenols (acidic), epoxides, anhydrides, and acid

halides.[2][8][9]

Storage Conditions
Store away from heat, sparks, and open flames.

[9]

This table provides guidelines for the safe storage of dicyclohexylamine.
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Elimination

Substitution

Most Effective

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing dicyclohexylamine exposure.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures
Immediate first aid can significantly reduce the severity of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing. If

breathing is difficult, provide artificial respiration.

Seek immediate medical attention.[3][10]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water for

at least 15 minutes. Seek immediate medical

attention.[3][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][9]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. If the person is conscious, give them a

small amount of water to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[3][5]

This table outlines the first aid procedures for dicyclohexylamine exposure.

Firefighting Measures
Dicyclohexylamine is a combustible liquid.[9]
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Aspect Recommendation

Suitable Extinguishing Media
Dry chemical, carbon dioxide (CO2), water

spray, or alcohol-resistant foam.[9]

Unsuitable Extinguishing Media
Do not use a solid water stream as it may

scatter and spread the fire.

Hazardous Combustion Products
In a fire, poisonous gases such as nitrogen

oxides and carbon monoxide are produced.[5][9]

Firefighter Protection

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

clothing.[5]

This table provides guidance for firefighting in the presence of dicyclohexylamine.

Spill Response
In case of a spill, the following steps should be taken:

Spill Occurs Evacuate Area Don Appropriate PPE Ensure Adequate Ventilation Contain Spill
(e.g., with sand or earth) Absorb with Inert Material Collect into a Labeled Container Decontaminate Spill Area Dispose of as Hazardous Waste Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for responding to a dicyclohexylamine spill.

Experimental Protocols
Detailed experimental protocols involving dicyclohexylamine should always be conducted

within the framework of a comprehensive risk assessment. Standard operating procedures

(SOPs) must be developed and strictly followed. These SOPs should incorporate all the safety

information provided in this guide, including the mandatory use of engineering controls like

chemical fume hoods, the correct PPE, and detailed steps for waste disposal. All users must be

thoroughly trained on these procedures before commencing any work with

dicyclohexylamine.
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Conclusion
Dicyclohexylamine is a valuable chemical intermediate with significant hazards. A thorough

understanding and implementation of the health and safety guidelines outlined in this document

are paramount for the protection of laboratory personnel and the environment. By adhering to

these protocols, researchers can mitigate the risks associated with the use of

dicyclohexylamine and maintain a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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